3-Hydroxy-4-{4-nitrobenzoyl}-5-{2-nitrophenyl}-1-(1,3-thiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
3-Hydroxy-4-{4-nitrobenzoyl}-5-{2-nitrophenyl}-1-(1,3-thiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
Brand Name:
Vulcanchem
CAS No.:
385795-67-5
VCID:
VC0385766
InChI:
InChI=1S/C20H12N4O7S/c25-17(11-5-7-12(8-6-11)23(28)29)15-16(13-3-1-2-4-14(13)24(30)31)22(19(27)18(15)26)20-21-9-10-32-20/h1-10,16,25H/b17-15-
SMILES:
C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)[N+](=O)[O-])O)C(=O)C(=O)N2C4=NC=CS4)[N+](=O)[O-]
Molecular Formula:
C20H12N4O7S
Molecular Weight:
452.4g/mol
3-Hydroxy-4-{4-nitrobenzoyl}-5-{2-nitrophenyl}-1-(1,3-thiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one
CAS No.: 385795-67-5
Main Products
VCID: VC0385766
Molecular Formula: C20H12N4O7S
Molecular Weight: 452.4g/mol
CAS No. | 385795-67-5 |
---|---|
Product Name | 3-Hydroxy-4-{4-nitrobenzoyl}-5-{2-nitrophenyl}-1-(1,3-thiazol-2-yl)-1,5-dihydro-2H-pyrrol-2-one |
Molecular Formula | C20H12N4O7S |
Molecular Weight | 452.4g/mol |
IUPAC Name | (4Z)-4-[hydroxy-(4-nitrophenyl)methylidene]-5-(2-nitrophenyl)-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione |
Standard InChI | InChI=1S/C20H12N4O7S/c25-17(11-5-7-12(8-6-11)23(28)29)15-16(13-3-1-2-4-14(13)24(30)31)22(19(27)18(15)26)20-21-9-10-32-20/h1-10,16,25H/b17-15- |
Standard InChIKey | NXCXBKANBUNLKU-ICFOKQHNSA-N |
Isomeric SMILES | C1=CC=C(C(=C1)C2/C(=C(\C3=CC=C(C=C3)[N+](=O)[O-])/O)/C(=O)C(=O)N2C4=NC=CS4)[N+](=O)[O-] |
SMILES | C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)[N+](=O)[O-])O)C(=O)C(=O)N2C4=NC=CS4)[N+](=O)[O-] |
Canonical SMILES | C1=CC=C(C(=C1)C2C(=C(C3=CC=C(C=C3)[N+](=O)[O-])O)C(=O)C(=O)N2C4=NC=CS4)[N+](=O)[O-] |
PubChem Compound | 11835496 |
Last Modified | Nov 11 2021 |
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